Cas no 1804217-18-2 (2-(2-Carboxyethyl)-6-nitromandelic acid)

• Product Name: 2-(2-Carboxyethyl)-6-nitromandelic acid
• CAS No: 1804217-18-2
• MF: C₁₁H₁₁NO₇
• MW: 269.207543611526
• CID: 4797190
• Update Time: 2025-05-25

2-(2-Carboxyethyl)-6-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyethyl)-6-nitromandelic acid

• Inchi： 1S/C11H11NO7/c13-8(14)5-4-6-2-1-3-7(12(18)19)9(6)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,13,14)(H,16,17)
• InChI Key： IIGHSZZLNTYMMQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C(=CC=CC=1CCC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• XLogP3: 0.4
• Topological Polar Surface Area: 141

Additional information on 2-(2-Carboxyethyl)-6-nitromandelic acid

Comprehensive Analysis of 2-(2-Carboxyethyl)-6-nitromandelic acid (CAS No. 1804217-18-2): Properties, Applications, and Research Insights

2-(2-Carboxyethyl)-6-nitromandelic acid (CAS No. 1804217-18-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This nitromandelic acid derivative combines a carboxylic acid group with a nitro-substituted aromatic ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing enzyme inhibitors and anti-inflammatory agents.

The compound's molecular structure features two key functional groups: the carboxyethyl moiety and the 6-nitromandelic acid core. This combination creates interesting chemical reactivity patterns that organic chemists can exploit for selective modifications. Recent studies highlight its utility in medicinal chemistry applications, where its balanced polarity and hydrogen-bonding capacity make it suitable for designing molecules with improved pharmacokinetic properties.

In the context of current drug development trends, 2-(2-Carboxyethyl)-6-nitromandelic acid addresses several industry needs. Its structural features align with the growing demand for fragment-based drug design approaches, where small molecular fragments serve as starting points for lead optimization. The compound's moderate lipophilicity (predicted logP ~1.5) and hydrogen bond donors/acceptors make it particularly valuable for targeting protein-protein interactions, a hot topic in cancer research and neurodegenerative disease therapeutics.

From a synthetic chemistry perspective, this compound offers multiple handles for further functionalization. The carboxylic acid group can undergo standard coupling reactions, while the nitro group provides opportunities for reduction to amines or participation in cyclization reactions. These characteristics make it valuable for creating diverse chemical libraries, a strategy increasingly important in high-throughput screening programs. Recent patent literature suggests its potential in developing small molecule therapeutics for metabolic disorders.

The physicochemical properties of 2-(2-Carboxyethyl)-6-nitromandelic acid contribute to its growing popularity in chemical biology research. With a molecular weight of 283.22 g/mol and multiple ionizable groups, it exhibits good water solubility at physiological pH, addressing a common challenge in drug-like molecule design. Its structural similarity to various natural metabolites also makes it interesting for studying enzyme-substrate interactions and designing mechanism-based inhibitors.

In analytical applications, this compound serves as a valuable chromatographic reference standard due to its distinct UV absorption characteristics from the nitroaromatic chromophore. Quality control laboratories value its stability under standard HPLC conditions, making it suitable for method development in pharmaceutical analysis. The presence of both acidic and mildly polar groups allows for flexible separation method optimization in reversed-phase systems.

Environmental and green chemistry considerations are increasingly important in chemical research, and 2-(2-Carboxyethyl)-6-nitromandelic acid presents opportunities for sustainable synthesis approaches. Recent work explores its production using biocatalytic methods or microwave-assisted reactions, reducing energy consumption and organic solvent use. These developments align with the pharmaceutical industry's push toward greener manufacturing processes.

The future research directions for this compound likely involve exploring its structure-activity relationships in various biological contexts. Preliminary computational studies suggest potential interactions with inflammatory mediators, positioning it as an interesting scaffold for immunomodulatory drug development. Additionally, its metal-chelating properties (from the carboxylic groups) may find applications in designing diagnostic imaging agents or catalytic systems.

For researchers working with 2-(2-Carboxyethyl)-6-nitromandelic acid, proper storage conditions are essential to maintain stability. Recommended practices include protection from moisture at controlled room temperature, with some studies suggesting improved longevity under inert atmosphere. These handling considerations are particularly important for maintaining batch-to-batch consistency in preclinical studies and structure-optimization campaigns.

The commercial availability of CAS 1804217-18-2 has expanded in recent years, reflecting growing research interest. Suppliers typically offer it in various purification grades, from technical grade for synthetic applications to high-purity material for biological assays. Pricing trends indicate stable demand in the fine chemicals market, with increasing adoption by contract research organizations and academic laboratories.

From a regulatory perspective, current data suggest this compound falls outside major restricted substance lists, facilitating its use in international research collaborations. However, researchers should always verify local compliance requirements before initiating large-scale work. The absence of significant safety concerns in standard handling further enhances its appeal as a research chemical.

In conclusion, 2-(2-Carboxyethyl)-6-nitromandelic acid represents an emerging chemical tool with diverse potential in life sciences research. Its balanced molecular properties, synthetic versatility, and biological relevance position it as a valuable asset in modern drug discovery pipelines. As research continues to uncover new applications, this compound will likely play an increasingly important role in developing next-generation therapeutic agents and chemical probes.